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Compound of Interest

Compound Name: Isouron

Cat. No.: B1201401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isouron is a substituted urea herbicide primarily used for the control of broadleaf and grass

weeds. Its efficacy and environmental fate are significantly influenced by its solubility in various

media. This technical guide provides a comprehensive overview of the available information on

the solubility of isouron in organic solvents. Due to a notable lack of publicly available

quantitative data, this guide also furnishes a detailed experimental protocol for researchers to

determine isouron's solubility in solvents of interest.

Isouron: Chemical Properties
Property Value

IUPAC Name 3-(5-tert-butyl-1,2-oxazol-3-yl)-1,1-dimethylurea

CAS Number 55861-78-4

Molecular Formula C₁₀H₁₇N₃O₂

Molecular Weight 211.26 g/mol

Appearance White crystalline solid

Melting Point 118-119 °C
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Solubility of Isouron in Organic Solvents
A thorough review of scientific literature and chemical databases reveals a significant gap in

quantitative solubility data for isouron in common organic solvents. While some sources

indicate its solubility in specific solvents through its commercial availability in solution form,

precise numerical values (e.g., in g/L or mg/mL) at various temperatures are not readily

available.

The following table summarizes the available qualitative information. Researchers are

encouraged to use the experimental protocol outlined in the subsequent section to determine

quantitative solubility in their solvents of interest.

Solvent CAS Number
Quantitative
Solubility (at 20°C)

Notes

Acetonitrile 75-05-8 Data not available

Isouron is

commercially

available as a solution

in acetonitrile,

indicating solubility.[1]

Methanol 67-56-1 Data not available

Isouron is

commercially

available as a solution

in methanol, indicating

solubility.

Ethanol 64-17-5 Data not available No data found.

Acetone 67-64-1 Data not available No data found.

Dichloromethane 75-09-2 Data not available No data found.

Ethyl Acetate 141-78-6 Data not available No data found.

Dimethylformamide

(DMF)
68-12-2 Data not available No data found.

Dimethyl Sulfoxide

(DMSO)
67-68-5 Data not available No data found.
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Experimental Protocol: Determination of Isouron
Solubility
This section provides a detailed methodology for determining the equilibrium solubility of

isouron in an organic solvent of choice. The protocol is based on the widely accepted shake-

flask method.

1. Materials and Equipment

Isouron (analytical standard, >98% purity)

Organic solvents (HPLC grade or equivalent)

Analytical balance (± 0.01 mg)

Vials with screw caps and PTFE septa (e.g., 4 mL or 10 mL)

Thermostatically controlled shaker or incubator

Vortex mixer

Syringe filters (0.22 µm, compatible with the chosen solvent)

Syringes

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with UV detector or Gas

Chromatography (GC) system with a suitable detector (e.g., NPD or MS).

2. Preparation of Standard Solutions

Accurately weigh a known amount of isouron and dissolve it in the chosen organic solvent

to prepare a stock solution of a known concentration (e.g., 1000 µg/mL).

Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g.,

0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).
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3. Solubility Determination (Shake-Flask Method)

Add an excess amount of isouron to a series of vials (in triplicate for each solvent and

temperature). The exact amount should be sufficient to ensure that a solid phase remains at

equilibrium.

Accurately add a known volume of the selected organic solvent to each vial.

Securely cap the vials and place them in a thermostatically controlled shaker set to the

desired temperature (e.g., 20°C, 25°C, 30°C).

Agitate the vials at a constant speed for a predetermined period (e.g., 24, 48, or 72 hours) to

ensure equilibrium is reached. A preliminary experiment can be conducted to determine the

time required to reach equilibrium by taking measurements at different time points.

After the equilibration period, allow the vials to stand undisturbed at the set temperature for

at least 2 hours to allow the undissolved solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a clean vial. This step is

critical to remove any undissolved particles.

Dilute the filtered solution with the same organic solvent to a concentration that falls within

the range of the calibration standards. The dilution factor must be accurately recorded.

4. Quantification of Isouron

The concentration of isouron in the diluted, filtered solutions can be determined using either

HPLC-UV or GC.

a) HPLC-UV Method

Column: A C18 reversed-phase column is typically suitable for urea herbicides.

Mobile Phase: A mixture of acetonitrile and water is a common choice. The exact ratio should

be optimized for good peak shape and retention time.
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Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detector set at a wavelength where isouron has maximum absorbance

(around 240-254 nm).

Quantification: Construct a calibration curve by plotting the peak area of the standard

solutions versus their known concentrations. Determine the concentration of isouron in the

sample solutions from this curve, taking into account the dilution factor.

b) Gas Chromatography (GC) Method

Column: A capillary column with a suitable stationary phase (e.g., HP-5 or equivalent).

Injector: Split/splitless injector.

Carrier Gas: Helium or Nitrogen.

Temperature Program: An optimized temperature program to ensure good separation and

peak shape.

Detector: A Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS) can be used

for selective and sensitive detection of isouron.

Quantification: Similar to the HPLC method, use a calibration curve based on the peak areas

of the standard solutions to determine the concentration in the samples, accounting for the

dilution factor.

5. Calculation of Solubility

The solubility (S) of isouron is calculated using the following formula:

S (mg/mL) = C × DF

Where:
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C is the concentration of isouron in the diluted sample as determined by HPLC or GC

(mg/mL).

DF is the dilution factor.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of isouron solubility.
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Isouron's Mode of Action

Photosynthesis in Plant Chloroplast

Photosystem II (PSII) Electron Transport ChainElectron Flow ATP & NADPH Production Weed DeathBlockedIsouron Inhibition

Click to download full resolution via product page

Caption: Isouron inhibits photosynthesis at Photosystem II, leading to weed death.

Conclusion
While quantitative data on the solubility of isouron in a wide range of organic solvents is

currently limited in the public domain, this guide provides researchers with a robust

experimental framework to generate this critical data in-house. The provided shake-flask

protocol, coupled with standard analytical techniques such as HPLC or GC, allows for the

accurate and reliable determination of isouron's solubility. Understanding the solubility of

isouron is paramount for developing effective formulations, predicting its environmental

behavior, and ensuring its safe and efficient use in agricultural applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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